Cas no 1254717-53-7 ([3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine)

• Product Name: [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine
• CAS No: 1254717-53-7
• MF: C₅H₆F₃N₃
• MW: 165.116450786591
• MDL: MFCD18262366
• CID: 1056976
• PubChem ID: 50896787
• Update Time: 2025-06-11

[3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(Trifluoromethyl)-1H-pyrazol-3-yl)methanamine
• [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine
• [5-(Trifluoromethyl)-1h-pyrazol-3-yl]methylamine
• 3-(Aminomethyl)-5-(trifluoromethyl)pyrazole
• 5-(trifluoromethyl)-1H-Pyrazole-3-methanamine
• (3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
• [5-(trifluoromethyl)pyrazol-3-yl]methylamine
• AK146987
• SBB073595
• SureCN2686408
• [5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YL]METHANAMINE
• AKOS023589904
• EN300-232569
• SCHEMBL2686408
• AS-32143
• 1254717-53-7
• A890205
• DB-349699
• STL415002
• SY018558
• AMY20220
• 1-[5-(trifluoromethyl)-2H-pyrazol-3-yl]methanamine
• CS-0080407
• F2198-0189
• AKOS005169560
• 1-[5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• MFCD18262366
• 1H-Pyrazole-3-methanamine, 5-(trifluoromethyl)-

• MDL： MFCD18262366
• Inchi： 1S/C5H6F3N3/c6-5(7,8)4-1-3(2-9)10-11-4/h1H,2,9H2,(H,10,11)
• InChI Key： LLYMWMOKKONGOI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)NN=1)(F)F

Computed Properties

• Exact Mass: 165.05100
• Monoisotopic Mass: 165.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 1.58750

Additional information on [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine

Introduction to [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine (CAS No. 1254717-53-7)

[3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1254717-53-7, has garnered attention due to its potential applications in drug development and medicinal research. The presence of a [trifluoromethyl] group and a pyrazole core makes it an intriguing candidate for further exploration in synthetic chemistry and biological activity studies.

The [trifluoromethyl] group, a key structural feature, is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a popular moiety in drug design. This group influences the electronic properties of the molecule, which can be crucial for its interaction with biological targets. The pyrazole ring, on the other hand, is a heterocyclic compound that has been widely studied for its diverse pharmacological activities. Pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others.

Recent advancements in medicinal chemistry have highlighted the importance of [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine in the development of novel therapeutic agents. Researchers have been exploring its potential as a scaffold for designing new drugs that target various diseases. The compound's structural flexibility allows for modifications that can fine-tune its biological activity, making it a valuable tool in drug discovery.

In vitro studies have shown promising results regarding the biological activity of [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine. These studies have focused on its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The trifluoromethyl group's electron-withdrawing nature enhances the compound's binding affinity to these enzymes, potentially leading to more effective therapeutic outcomes.

The synthesis of [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most exciting aspects of [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine is its potential in combination therapy. Researchers are investigating its ability to synergize with other drugs to enhance therapeutic efficacy while minimizing side effects. This approach is particularly relevant in the treatment of multidrug-resistant diseases, where combination therapies are often necessary.

The pharmacokinetic properties of [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its use in clinical settings. Preclinical studies are being conducted to gather detailed pharmacokinetic data, which will inform future clinical trial designs.

The role of computational chemistry in studying [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine cannot be overstated. Molecular modeling techniques are being used to predict how the compound interacts with biological targets at the atomic level. This information helps researchers design more effective derivatives and optimize lead compounds for further development.

Future directions in the research of [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine include exploring its potential in treating neurological disorders. Preliminary studies suggest that the compound may have neuroprotective properties, making it a promising candidate for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, [3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine (CAS No. 1254717-53-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for drug development, particularly in areas such as cancer therapy and inflammation control. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.